Cas no 138109-53-2 (2-Propenoic acid, 2-(benzoylamino)-3-(pentafluorophenyl)-, methylester, (E)-)

• Product Name: 2-Propenoic acid, 2-(benzoylamino)-3-(pentafluorophenyl)-, methylester, (E)-
• CAS No: 138109-53-2
• MF: C₁₇H₁₀F₅NO₃
• MW: 371.258222103119
• CID: 1250279
• PubChem ID: 92016958
• Update Time: 2025-04-20

2-Propenoic acid, 2-(benzoylamino)-3-(pentafluorophenyl)-, methylester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(benzoylamino)-3-(pentafluorophenyl)-, methylester, (E)-
• 138109-53-2
• 2-Propenoic acid, 2-(benzoylamino)-3-(pentafluorophenyl)-, methyl ester, (E)-
• DTXSID901139984

• Inchi： 1S/C17H10F5NO3/c1-26-17(25)10(23-16(24)8-5-3-2-4-6-8)7-9-11(18)13(20)15(22)14(21)12(9)19/h2-7H,1H3,(H,23,24)/b10-7+
• InChI Key： DDLJMBTVUXKYED-JXMROGBWSA-N
• SMILES： FC1C(=C(C(=C(C=1/C=C(\C(=O)OC)/NC(C1C=CC=CC=1)=O)F)F)F)F

Computed Properties

• Exact Mass: 371.0581
• Monoisotopic Mass: 371.05808399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4